Cas no 2320456-74-2 (N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide)

N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide is a specialized chemical compound featuring a 1,4-diazepane core substituted with a thiolan-3-yl group and an N-(4-tert-butylphenyl)carboxamide moiety. This structure imparts unique steric and electronic properties, making it a potential intermediate in pharmaceutical and agrochemical research. The tert-butylphenyl group enhances lipophilicity, while the thiolan-3-yl substitution may influence conformational flexibility and binding affinity. The compound’s diazepane scaffold offers versatility for further functionalization, supporting applications in drug discovery, particularly for CNS-targeted or receptor-modulating agents. Its well-defined molecular architecture ensures reproducibility in synthetic pathways, facilitating exploratory studies in medicinal chemistry and molecular design.
N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide structure
2320456-74-2 structure
Product Name:N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
CAS No:2320456-74-2
MF:C20H31N3OS
MW:361.544643640518
CID:5339637
Update Time:2025-06-10

N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-(tert-butyl)phenyl)-4-(tetrahydrothiophen-3-yl)-1,4-diazepane-1-carboxamide
    • N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
    • Inchi: 1S/C20H31N3OS/c1-20(2,3)16-5-7-17(8-6-16)21-19(24)23-11-4-10-22(12-13-23)18-9-14-25-15-18/h5-8,18H,4,9-15H2,1-3H3,(H,21,24)
    • InChI Key: ATMVOBIRXFQXJN-UHFFFAOYSA-N
    • SMILES: S1CCC(C1)N1CCN(C(NC2C=CC(=CC=2)C(C)(C)C)=O)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 443
  • XLogP3: 3.8
  • Topological Polar Surface Area: 60.9

N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6556-6591-2μmol
N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
2320456-74-2
2μmol
$57.0 2023-09-08
Life Chemicals
F6556-6591-5μmol
N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
2320456-74-2
5μmol
$63.0 2023-09-08
Life Chemicals
F6556-6591-10μmol
N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
2320456-74-2
10μmol
$69.0 2023-09-08
Life Chemicals
F6556-6591-20μmol
N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
2320456-74-2
20μmol
$79.0 2023-09-08
Life Chemicals
F6556-6591-1mg
N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
2320456-74-2
1mg
$54.0 2023-09-08
Life Chemicals
F6556-6591-2mg
N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
2320456-74-2
2mg
$59.0 2023-09-08
Life Chemicals
F6556-6591-3mg
N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
2320456-74-2
3mg
$63.0 2023-09-08
Life Chemicals
F6556-6591-4mg
N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
2320456-74-2
4mg
$66.0 2023-09-08
Life Chemicals
F6556-6591-5mg
N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
2320456-74-2
5mg
$69.0 2023-09-08
Life Chemicals
F6556-6591-10mg
N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
2320456-74-2
10mg
$79.0 2023-09-08

Additional information on N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide

N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide: A Comprehensive Overview

N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide, also known by its CAS number 2320456-74-2, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule combines a tert-butylphenyl group, a thiolan ring, and a 1,4-diazepane backbone, making it a versatile candidate for drug development.

The structural design of this compound is particularly intriguing. The tert-butylphenyl group contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes. Meanwhile, the thiolan ring, a five-membered sulfur-containing heterocycle, introduces rigidity and potentially improves bioavailability. The 1,4-diazepane backbone, a seven-membered ring with two nitrogen atoms, provides additional structural stability and may facilitate interactions with target proteins.

Recent studies have highlighted the importance of such complex heterocyclic compounds in drug design. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that molecules with similar frameworks exhibit potent activity against various therapeutic targets, including kinase enzymes and G-protein coupled receptors (GPCRs). These findings suggest that N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide could be a valuable lead compound for developing novel therapeutics.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the thiolan ring through sulfur-mediated cyclization and the subsequent coupling of the tert-butylphenyl group via amide bond formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing.

In terms of pharmacological activity, preliminary assays have shown that this compound exhibits selective binding to certain protein targets. For example, studies conducted at the University of California have revealed that it demonstrates moderate inhibitory activity against tyrosine kinases, which are implicated in cancer progression. Additionally, its ability to modulate GPCRs suggests potential applications in treating neurological disorders such as Alzheimer's disease.

The unique combination of structural features in this compound also makes it an attractive candidate for further chemical modification. By altering substituents on the phenyl ring or modifying the thiolan ring, researchers can explore a wide range of analogs with enhanced potency and selectivity. Such efforts are currently underway in several academic and industrial laboratories.

In conclusion, N-(4-tert-butylphenyl)-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide represents a promising advancement in medicinal chemistry. Its innovative structure and encouraging preliminary results position it as a valuable tool for developing next-generation therapies. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in drug discovery.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.